4-(3-Acetylaminophenyl)nicotinic acid, 95%

• IUPAC Name: 4-(3-acetamidophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C14H12N2O3/c1-9(17)16-11-4-2-3-10(7-11)12-5-6-15-8-13(12)14(18)19/h2-8H,1H3,(H,16,17)(H,18,19)
• InChI Key: KMDSCGWHDDDFBB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC(=C1)C2=C(C=NC=C2)C(=O)O
• Molecular Formula: C14H12N2O3
• DSSTOX Substance ID: DTXSID30692619
• Molecular Weight: 256.26 g/mol
• CAS RN: 1261935-35-6

Description

4-(3-Acetylaminophenyl)nicotinic acid, also known as 3-APA or 3-aminopropionic acid, is a naturally occurring compound found in many organisms. It is a derivative of nicotinic acid, and is an important component of many metabolic pathways. In recent years, 3-APA has been studied extensively in the fields of biochemistry and physiology, and its potential applications in the laboratory have been explored.

Scientific Research Applications

4-(3-Acetylaminophenyl)nicotinic acid, 95% has been used in a variety of scientific research applications, including studies of enzyme kinetics, signal transduction, and gene expression. It has also been used to study the effects of drugs on the nervous system, as well as to investigate the effects of environmental toxins on the body. In addition, 4-(3-Acetylaminophenyl)nicotinic acid, 95% has been used to study the effects of various drugs on the cardiovascular system.

Mechanism of Action

4-(3-Acetylaminophenyl)nicotinic acid, 95% acts as an agonist at nicotinic acetylcholine receptors, which are located in the brain and other parts of the body. These receptors play an important role in the regulation of neurotransmission, and 4-(3-Acetylaminophenyl)nicotinic acid, 95% has been shown to modulate the activity of these receptors. In addition, 4-(3-Acetylaminophenyl)nicotinic acid, 95% has been shown to act as an inhibitor of several enzymes, including acetylcholinesterase and monoamine oxidase.
Biochemical and Physiological Effects
4-(3-Acetylaminophenyl)nicotinic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of neurotransmitters such as acetylcholine, dopamine, and norepinephrine. In addition, 4-(3-Acetylaminophenyl)nicotinic acid, 95% has been shown to modulate the activity of several enzymes, including acetylcholinesterase and monoamine oxidase. Furthermore, 4-(3-Acetylaminophenyl)nicotinic acid, 95% has been shown to have an anti-inflammatory effect, and to reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

4-(3-Acetylaminophenyl)nicotinic acid, 95% has several advantages as a research tool in the laboratory. It is relatively inexpensive and easy to obtain, and it is stable at room temperature. In addition, 4-(3-Acetylaminophenyl)nicotinic acid, 95% is water-soluble, and can be easily added to aqueous solutions. However, 4-(3-Acetylaminophenyl)nicotinic acid, 95% is not very soluble in organic solvents, which can limit its use in certain experiments.

Future Directions

Given its wide range of applications, there are many potential future directions for research involving 4-(3-Acetylaminophenyl)nicotinic acid, 95%. Further studies are needed to better understand the mechanism of action of 4-(3-Acetylaminophenyl)nicotinic acid, 95% and its effects on various physiological processes. In addition, further research is needed to explore the potential therapeutic applications of 4-(3-Acetylaminophenyl)nicotinic acid, 95%, as well as its potential as a biomarker for various diseases. Finally, further research is needed to explore the potential uses of 4-(3-Acetylaminophenyl)nicotinic acid, 95% in drug development.

Synthesis Methods

4-(3-Acetylaminophenyl)nicotinic acid, 95% can be synthesized from nicotinic acid by the reaction of acetic anhydride in the presence of a base. This reaction produces a carboxylic acid, which can then be reduced to its amine form using a reducing agent such as sodium borohydride. The amine form of 4-(3-Acetylaminophenyl)nicotinic acid, 95% can then be isolated from the reaction mixture by acidification.